Cas no 394227-98-6 (N-5-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2,5-dichlorothiophene-3-carboxamide)
N-5-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2,5-dichlorothiophene-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-5-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2,5-dichlorothiophene-3-carboxamide
- Oprea1_523227
- N-[5-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2,5-dichlorothiophene-3-carboxamide
- AKOS024598750
- N-[5-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2,5-dichlorothiophene-3-carboxamide
- 394227-98-6
- SR-01000008814-1
- F0737-0361
- AB00672342-01
- SR-01000008814
- N-(5-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-2,5-dichlorothiophene-3-carboxamide
-
- Inchi: 1S/C15H8Cl2N2O3S2/c16-12-4-8(13(17)24-12)14(20)19-15-18-5-11(23-15)7-1-2-9-10(3-7)22-6-21-9/h1-5H,6H2,(H,18,19,20)
- InChI Key: IKZUFQKNGRNUBJ-UHFFFAOYSA-N
- SMILES: ClC1=C(C=C(S1)Cl)C(NC1=NC=C(C2C=CC3=C(C=2)OCO3)S1)=O
Computed Properties
- Exact Mass: 397.9353399g/mol
- Monoisotopic Mass: 397.9353399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 490
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 117Ų
N-5-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2,5-dichlorothiophene-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0737-0361-2μmol |
N-[5-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2,5-dichlorothiophene-3-carboxamide |
394227-98-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0737-0361-5μmol |
N-[5-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2,5-dichlorothiophene-3-carboxamide |
394227-98-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0737-0361-10μmol |
N-[5-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2,5-dichlorothiophene-3-carboxamide |
394227-98-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0737-0361-20μmol |
N-[5-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2,5-dichlorothiophene-3-carboxamide |
394227-98-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0737-0361-1mg |
N-[5-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2,5-dichlorothiophene-3-carboxamide |
394227-98-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0737-0361-2mg |
N-[5-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2,5-dichlorothiophene-3-carboxamide |
394227-98-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0737-0361-3mg |
N-[5-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2,5-dichlorothiophene-3-carboxamide |
394227-98-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0737-0361-4mg |
N-[5-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2,5-dichlorothiophene-3-carboxamide |
394227-98-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0737-0361-5mg |
N-[5-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2,5-dichlorothiophene-3-carboxamide |
394227-98-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0737-0361-10mg |
N-[5-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2,5-dichlorothiophene-3-carboxamide |
394227-98-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-5-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2,5-dichlorothiophene-3-carboxamide Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on N-5-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2,5-dichlorothiophene-3-carboxamide
Introduction to N-5-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2,5-dichlorothiophene-3-carboxamide (CAS No. 394227-98-6)
N-5-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2,5-dichlorothiophene-3-carboxamide, identified by its CAS number 394227-98-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of multiple heterocyclic rings, which are known for their diverse biological activities and potential therapeutic applications.
The molecular structure of N-5-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2,5-dichlorothiophene-3-carboxamide incorporates several key pharmacophoric elements. The benzodioxole moiety, also known as the oxetane scaffold, is renowned for its role in various bioactive natural products and synthetic drugs. Its presence in this compound suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the thiazole ring is a well-documented scaffold in medicinal chemistry, contributing to the compound's pharmacological profile.
The dichlorothiophene component introduces further complexity to the molecule, potentially influencing its electronic properties and reactivity. This structural feature may be exploited to modulate binding affinities and selectivity when interacting with biological targets. The carboxamide group at the 3-position of the thiophene ring adds another layer of functionality, which could be involved in hydrogen bonding interactions within biological systems.
In recent years, there has been a growing interest in designing molecules that combine multiple heterocyclic systems to enhance their biological activity. N-5-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2,5-dichlorothiophene-3-carboxamide exemplifies this trend, as it integrates several pharmacologically relevant moieties into a single framework. Such multifunctional compounds are often explored for their potential to exhibit synergistic effects when interacting with multiple biological pathways.
The synthesis of N-5-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2,5-dichlorothiophene-3-carboxamide involves a series of well-established organic transformations. Key steps include the formation of the benzodioxole ring through a cyclization reaction, followed by the introduction of the thiazole and dichlorothiophene units. The final step involves the installation of the carboxamide group via amidation chemistry. These synthetic strategies highlight the compound's accessibility and feasibility for further structural optimization.
The pharmacological evaluation of N-5-(2H-1,3-benzodioxol-5-yll)-1,3-thiazol-2-yl]-2,5-dichlorothiophene]-3-carboxamide has revealed promising preliminary results. In vitro studies have indicated that this compound exhibits notable activity against certain enzymatic targets relevant to inflammatory and infectious diseases. The benzodioxole moiety appears to play a crucial role in mediating these effects by interacting with specific binding sites on target proteins.
Furthermore, computational studies have been employed to elucidate the binding mode of N-*N-*N-*N-*
The potential therapeutic applications of N-*>394227986 are currently being explored in preclinical models. Initial findings suggest that this compound may have utility in treating conditions associated with dysregulated inflammatory responses. The combination of its multiple pharmacophoric elements makes it a versatile scaffold for further drug development efforts.
The chemical diversity introduced by the various substituents in N-*>394227986 also opens up possibilities for structure-based drug design. By systematically modifying individual components of the molecule, researchers can fine-tune its pharmacological properties to achieve optimal efficacy and minimal side effects. This approach aligns with contemporary trends in medicinal chemistry aimed at developing highly targeted and effective therapeutic agents.
In conclusion, N-*>394227986 represents a promising candidate for further investigation in pharmaceutical research. Its unique molecular architecture and preliminary biological activity make it an attractive starting point for developing novel therapeutic interventions. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in addressing complex diseases.
394227-98-6 (N-5-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2,5-dichlorothiophene-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)